Cas no 189014-58-2 (2,3-Triphenylenediamine)

• Product Name: 2,3-Triphenylenediamine
• CAS No: 189014-58-2
• MF: C₁₈H₁₄N₂
• MW: 258.317163944244
• CID: 1384161
• PubChem ID: 71353101
• Update Time: 2025-04-20

2,3-Triphenylenediamine Chemical and Physical Properties

Names and Identifiers

• 2,3-Triphenylenediamine
• triphenylene-2,3-diamine
• DTXSID20777863
• 189014-58-2
• SCHEMBL22142549

• Inchi： 1S/C18H14N2/c19-17-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)16(15)10-18(17)20/h1-10H,19-20H2
• InChI Key： MKWRMJPMPVFGKD-UHFFFAOYSA-N
• SMILES： NC1=C(C=C2C3C=CC=CC=3C3C=CC=CC=3C2=C1)N

Computed Properties

• Exact Mass: 258.11582
• Monoisotopic Mass: 258.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04